Cas no 99591-64-7 (2,5-Cyclohexadiene-1-propanoic acid, 1-amino-3,5-bis(1,1-dimethylethyl)-4-oxo-)

• Product Name: 2,5-Cyclohexadiene-1-propanoic acid, 1-amino-3,5-bis(1,1-dimethylethyl)-4-oxo-
• CAS No: 99591-64-7
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 6640588
• Update Time: 2024-01-23

2,5-Cyclohexadiene-1-propanoic acid, 1-amino-3,5-bis(1,1-dimethylethyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1-propanoic acid, 1-amino-3,5-bis(1,1-dimethylethyl)-4-oxo-

• Inchi： 1S/C17H27NO3/c1-15(2,3)11-9-17(18,8-7-13(19)20)10-12(14(11)21)16(4,5)6/h9-10H,7-8,18H2,1-6H3,(H,19,20)
• InChI Key： HVEYOZXKTMIOFL-UHFFFAOYSA-N
• SMILES： C1(N)(CCC(O)=O)C=C(C(C)(C)C)C(=O)C(C(C)(C)C)=C1

Experimental Properties

• Density: 1.075±0.06 g/cm3(Predicted)
• Melting Point: 175-176 °C(Solv: 1,4-dioxane (123-91-1))
• Boiling Point: 439.0±45.0 °C(Predicted)
• pka: 4.54±0.10(Predicted)